Cas no 1807174-68-0 (Ethyl 3-cyano-6-formyl-2-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 3-cyano-6-formyl-2-(trifluoromethoxy)benzoate
• CAS No: 1807174-68-0
• MF: C₁₂H₈F₃NO₄
• MW: 287.191433906555
• CID: 4957130
• Update Time: 2025-06-07

Ethyl 3-cyano-6-formyl-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-formyl-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H8F3NO4/c1-2-19-11(18)9-8(6-17)4-3-7(5-16)10(9)20-12(13,14)15/h3-4,6H,2H2,1H3
• InChI Key： HMQYRFDVRCFQNN-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC=C(C=O)C=1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 415
• XLogP3: 2.5
• Topological Polar Surface Area: 76.4

Additional information on Ethyl 3-cyano-6-formyl-2-(trifluoromethoxy)benzoate

Recent Advances in the Study of Ethyl 3-cyano-6-formyl-2-(trifluoromethoxy)benzoate (CAS: 1807174-68-0)

Ethyl 3-cyano-6-formyl-2-(trifluoromethoxy)benzoate (CAS: 1807174-68-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and formyl functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and oncological pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Ethyl 3-cyano-6-formyl-2-(trifluoromethoxy)benzoate as a key precursor in the synthesis of small-molecule inhibitors for protein kinases. The researchers utilized a multi-step synthetic route to derivatize the compound, resulting in a library of analogs with enhanced binding affinity and selectivity. Molecular docking studies revealed that the trifluoromethoxy group plays a critical role in stabilizing interactions with the hydrophobic pockets of target proteins, thereby improving inhibitory potency.

In addition to its applications in kinase inhibition, recent research has highlighted the compound's utility in the development of fluorescent probes for bioimaging. A study in ACS Chemical Biology demonstrated that the formyl group of Ethyl 3-cyano-6-formyl-2-(trifluoromethoxy)benzoate can be selectively modified to incorporate fluorophores, enabling real-time visualization of cellular processes. This approach has been particularly valuable in studying intracellular signaling pathways and drug-target interactions.

Another notable advancement involves the use of this compound in the synthesis of heterocyclic scaffolds. A 2024 publication in Organic Letters detailed a novel cyclization reaction facilitated by the cyano and formyl functionalities, yielding pyridine and quinoline derivatives with potential antimicrobial activity. The study emphasized the compound's role in expanding the chemical space for drug discovery, particularly in addressing antibiotic resistance.

Despite these promising developments, challenges remain in optimizing the synthetic yield and scalability of Ethyl 3-cyano-6-formyl-2-(trifluoromethoxy)benzoate. Recent efforts have focused on green chemistry approaches, such as catalytic methods and solvent-free reactions, to enhance the sustainability of its production. Future research directions may include exploring its applications in targeted drug delivery systems and combination therapies.